Cas no 2176201-28-6 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide
• CAS No: 2176201-28-6
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 5336756
• Update Time: 2025-05-21

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-hydroxynicotinamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-oxo-1H-pyridine-3-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide

• Inchi： 1S/C14H14N4O2/c19-13-11(2-1-5-15-13)14(20)16-7-10-6-12(9-3-4-9)18-8-17-10/h1-2,5-6,8-9H,3-4,7H2,(H,15,19)(H,16,20)
• InChI Key： GFEOSKADEZOQQQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CNC1=O)NCC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• XLogP3: 0.6
• Topological Polar Surface Area: 84

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide: A Comprehensive Overview

N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide, also known by its CAS number 2176201-28-6, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its structure. The molecule consists of a pyrimidine ring substituted with a cyclopropyl group at position 6 and a methyl group attached to position 4. Additionally, it features a 2-hydroxypyridine ring connected via a carboxamide linkage.

The synthesis of N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance the efficiency of this compound's production.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, significantly improving device efficiency.

The physical and chemical properties of N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and solubility profiles. For example, X-ray crystallography has revealed a highly ordered molecular packing arrangement, which is crucial for understanding its solid-state properties.

Recent research has also focused on the environmental impact of this compound. Studies have been conducted to assess its biodegradability and ecotoxicity under various conditions. These findings are essential for ensuring the sustainable use of this compound in industrial applications.

In conclusion, N-[(6-Cyclopropylpyrimidin-4-yl)methyl]-2-hydroxypyridine-3-carboxamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in the advancement of science and technology.